Cas no 51867-17-5 (6-methyl-9,10-didehydroergoline)

51867-17-5 structure
Product name:6-methyl-9,10-didehydroergoline
6-methyl-9,10-didehydroergoline Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-9,10-didehydroergoline
- 9,10-Didehydro-6-methylergoline
- 51867-17-5
- SCHEMBL11386484
- DTXSID00966197
- Descarboxylysergic acid
-
- Inchi: InChI=1S/C15H16N2/c1-17-7-3-5-11-12-4-2-6-13-15(12)10(9-16-13)8-14(11)17/h2,4-6,9,14,16H,3,7-8H2,1H3/t14-/m1/s1
- InChI Key: AHFZNJIKXMBLTJ-CQSZACIVSA-N
- SMILES: CN1CCC=C2C1CC3=CNC4=CC=CC2=C34
Computed Properties
- Exact Mass: 224.13148
- Monoisotopic Mass: 224.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 19Ų
- XLogP3: 3
Experimental Properties
- PSA: 19.03
6-methyl-9,10-didehydroergoline Related Literature
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Balpreet Singh Ahluwalia,Peter McCourt,Ana Oteiza,James S. Wilkinson,Thomas R. Huser,Olav Gaute Hellesø Analyst, 2015,140, 223-229
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Amitabh Jha,Ajaya B. Naidu,Ashraf M. Abdelkhalik Org. Biomol. Chem., 2013,11, 7559-7565
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Artis Linarts,Kaspars Mālnieks,Kristaps Rubenis,Kaspars Pudzs,Krisjanis Smits,Andrejs Kovaļovs,Kaspars Kalniņš,Aile Tamm,Andris Šutka J. Mater. Chem. A, 2021,9, 8984-8990
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Muhammad Tahir,Chuanbao Cao,Faheem K. Butt,Faryal Idrees,Nasir Mahmood,Zulfiqar Ali,Imran Aslam,M. Tanveer,Muhammad Rizwan,Tariq Mahmood J. Mater. Chem. A, 2013,1, 13949-13955
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